Cas no 72918-17-3 (2-Propenoic acid, 3-(3,5-dinitrophenyl)-)

2-Propenoic acid, 3-(3,5-dinitrophenyl)- structure
72918-17-3 structure
Product Name:2-Propenoic acid, 3-(3,5-dinitrophenyl)-
CAS No:72918-17-3
MF:C9H6N2O6
MW:238.153742313385
CID:1761847
Update Time:2024-11-26

2-Propenoic acid, 3-(3,5-dinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(3,5-dinitrophenyl)-
    • Inchi: 1S/C9H6N2O6/c12-9(13)2-1-6-3-7(10(14)15)5-8(4-6)11(16)17/h1-5H,(H,12,13)
    • InChI Key: RTQOYSSNAMTQMS-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C=CC1=CC([N+]([O-])=O)=CC([N+]([O-])=O)=C1

Computed Properties

  • Exact Mass: 238.02258

Experimental Properties

  • Density: 1.601±0.06 g/cm3(Predicted)
  • Boiling Point: 430.2±40.0 °C(Predicted)
  • PSA: 123.58
  • pka: 3.83±0.10(Predicted)
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